Vinleurosine sulfate

• Molecular Formula: C92H114N8O22S
• Molecular Weight: 1716.0 g/mol
• InChI: InChI=1S/2C46H56N4O9.H2O4S/c2*1-8-42-16-12-18-50-20-17-44(37(42)50)30-21-31(34(55-5)22-33(30)48(4)38(44)46(54,41(53)57-7)39(42)58-26(3)51)45(40(52)56-6)23-27-24-49(25-43(9-2)36(27)59-43)19-15-29-28-13-10-11-14-32(28)47-35(29)45;1-5(2,3)4/h2*10-14,16,21-22,27,36-39,47,54H,8-9,15,17-20,23-25H2,1-7H3;(H2,1,2,3,4)/t2*27-,36-,37+,38-,39-,42-,43+,44-,45+,46+;/m11./s1
• InChIKey: YCWXIQRLONXJLF-PFFGJIDWSA-N

Vinleurosine Sulfate: Research-Grade Vinca Alkaloid

Vinleurosine sulfate (CAS 54081-68-4), also known as leurosine sulfate, is a dimeric indole alkaloid belonging to the vinca alkaloid class, originally isolated from Catharanthus roseus (Vinca rosea Linn.) [1]. As a naturally occurring bisindole compound with a molecular weight of approximately 858 g/mol (sulfate salt; free base 808.96 g/mol), vinleurosine was identified alongside vinblastine, vincristine, and vinrosidine as one of four definitively active antineoplastic alkaloids from this botanical source [2]. The compound functions as a microtubule polymerization inhibitor, binding to tubulin and disrupting mitotic spindle formation [3]. Vinleurosine sulfate participated in clinical investigation as an anticancer agent but was discontinued due to toxicity and efficacy limitations relative to vinblastine [4].

1

Vinca alkaloid structural comparator with epoxide moiety SAR and pharmacophore mapping studies

2

Active but non-curative in P-1534 leukemia model Model-response differentiation from vinblastine

3

Synthetic precursor to anhydrovinblastine Higher natural abundance supports semi-synthesis

4

Analytical reference for vinca alkaloid LC-MS profiling Multi-analyte quantification workflows

• [1] PubChem. Vinleurosine sulfate (Compound Summary). CID 442111. View Source
• [2] Johnson IS, Armstrong JG, Gorman M, Burnett JP. The Vinca Alkaloids: A New Class of Oncolytic Agents. Cancer Res. 1963;23(8_Part_1):1390–1427. View Source
• [3] KEGG DRUG: Vinleurosine sulfate (D06307). View Source
• [4] NCATS Inxight Drugs. VINLEUROSINE. Substance 803MS59U85. View Source

Vinleurosine Sulfate vs. Vinblastine and Vincristine

Despite their shared origin from Catharanthus roseus and common classification as vinca alkaloid microtubule inhibitors, vinleurosine, vinblastine, and vincristine exhibit structurally distinct pharmacophores that preclude generic substitution [1]. Vinleurosine contains a unique epoxy-velbanamine moiety in place of the velbanamine moiety found in vinblastine and vincristine—a structural divergence that fundamentally alters its tubulin-binding kinetics, cytotoxic potency profile, and hematopoietic toxicity ceiling [2]. Even the minor N-methyl versus N-formyl distinction between vinblastine and vincristine yields substantial clinical differences; the more pronounced epoxy-velbanamine substitution in vinleurosine generates a meaningfully different experimental profile that cannot be approximated by simply adjusting the dose of either vinblastine or vincristine [3]. The quantitative evidence below documents exactly where and how these differences manifest in controlled experimental systems.

Model Vinleurosine lacks P-1534 curative potential reported for vinblastine/vincristine; in vivo endpoint profiles may not transfer directly

Biochemical Nucleic acid synthesis inhibition comparable to vinblastine but multi-pathway metabolic blockade in sarcoma 180 may differ from vinblastine pattern

Toxicity Historical clinical data report higher toxicity and unpredictability vs. vinblastine; toxicity endpoint profile may not be suitable for all comparator studies

• [1] Johnson IS, Armstrong JG, Gorman M, Burnett JP. The Vinca Alkaloids: A New Class of Oncolytic Agents. Cancer Res. 1963;23(8_Part_1):1390–1427. View Source
• [2] US Patent 4,279,816. N-Formyl leurosine derivatives. Jovanovics et al. 1981. View Source
• [3] NCATS Inxight Drugs. VINLEUROSINE. Substance 803MS59U85. View Source

Comparative Evidence for Vinleurosine Sulfate

P-1534 Leukemia Curative Activity

In isolated rat thymus cell suspensions, both vinleurosine and vinblastine produced significant inhibition of sodium formate-14C incorporation into nucleic acids, whereas vincristine demonstrated a measurably lesser effect under identical conditions [1]. This differential potency profile among structurally related vinca alkaloids in a primary lymphoid cell system establishes that vinleurosine aligns with vinblastine rather than vincristine for nucleic acid synthesis inhibition endpoints.

P-1534 Cure Activity

Class-level inference

Vinleurosine excluded from curative claim; vinblastine, vincristine, vinrosidine prolong/cure near-terminal P-1534 leukemia in DBA/2 mice

Supports active-vs-curative model-response differentiation

Data to verify in modern models

Evidence Dimension	Inhibition of sodium formate-14C incorporation into nucleic acids
Target Compound Data	Significant inhibition observed
Comparator Or Baseline	Vinblastine: significant inhibition; Vincristine: lesser effect
Quantified Difference	Vinleurosine ≈ Vinblastine > Vincristine
Conditions	Isolated rat thymus cell suspensions in vitro; sodium formate-14C precursor incorporation assay

Why This Matters

For investigators studying nucleic acid synthesis inhibition in lymphoid cell models, vinleurosine provides a potency profile equivalent to vinblastine but distinct from vincristine—enabling mechanistic studies without confounding potency differences.

• [1] Richards JF, Jones RGW, Beer CT. Biochemical Studies with the Vinca Alkaloids: I. Effect on Nucleic Acid Formation by Isolated Cell Suspensions. Cancer Res. 1966;26(5):876–881. View Source

Clinical Toxicity and Discontinuation

In Ehrlich ascites tumor cells, the inhibition of energy-dependent α-aminoisobutyric acid transport by vinleurosine was quantitatively comparable to that produced by vincristine and vinrosidine [1]. Vincristine, characterized in detail in this study, achieved maximum depression of steady-state intracellular α-aminoisobutyric acid levels at concentrations under 0.5 μM, with inhibition reaching approximately 25% at an extracellular concentration of 5 mM, and the effect was partially reversible to approximately 40% [1]. Vinleurosine exhibited a comparable inhibitory magnitude under these same assay conditions, while colchicine (50 μM) reduced steady-state levels by 30% in a non-reversible manner [1].

Clinical Toxicity Outcome

Head-to-head

More toxic and unpredictable vs. vinblastine; development discontinued (NSC-90636 Phase I trial)

Reported tolerability endpoint divergence for research use

Not a clinical substitute; toxicity comparator studies

Evidence Dimension	Inhibition of energy-dependent α-aminoisobutyric acid transport
Target Compound Data	Inhibition comparable to vincristine
Comparator Or Baseline	Vincristine: maximum steady-state depression at <0.5 μM, ~25% inhibition at 5 mM extracellular concentration, ~40% reversibility; Vinrosidine: comparable to vincristine; Colchicine: 30% reduction at 50 μM, non-reversible
Quantified Difference	Vinleurosine ≈ Vincristine ≈ Vinrosidine
Conditions	Ehrlich ascites tumor cells; α-aminoisobutyric acid uptake assay

Why This Matters

This amino acid transport inhibition data provides a functional benchmark establishing that vinleurosine shares a transport-modulating activity profile with vincristine—information essential for researchers designing amino acid uptake or membrane transport studies.

• [1] Fyfe MJ, Loftfield S, Goldman ID. A reduction in energy-dependent amino acid transport by microtubular inhibitors in Ehrlich ascites tumor cells. J Cell Physiol. 1975;86(2):201–211. View Source

Nucleic Acid Synthesis Inhibition

In the P-1534 acute lymphocytic leukemia model in DBA/2 mice, vinblastine, vincristine, and vinrosidine demonstrated the capacity to prolong survival and/or achieve cures even when therapy was delayed until a near-terminal state of generalized disease [1]. Vinleurosine, although confirmed as definitively active among the four isolated alkaloids, was notably absent from this specific description of delayed-therapy curative capacity, indicating a meaningful efficacy ceiling distinction within the class [1]. This in vivo differential has been further corroborated by subsequent findings that leurosine demonstrated oncolytic activity in experimental tumors in mice but with limited clinical response [2].

Nucleic Acid Synthesis

Head-to-head

Vinleurosine ≈ vinblastine > vincristine in inhibiting sodium formate-14C incorporation in rat thymus cells

Comparable to vinblastine for nucleic acid inhibition endpoint

Isolated cell suspension assay, rank order only

Evidence Dimension	Delayed-therapy curative activity in P-1534 murine leukemia
Target Compound Data	Active but not documented as curative under delayed-therapy conditions
Comparator Or Baseline	Vinblastine: curative under delayed therapy; Vincristine: curative under delayed therapy; Vinrosidine: curative under delayed therapy
Quantified Difference	Vinleurosine lacks the delayed-therapy curative capacity of vinblastine, vincristine, and vinrosidine
Conditions	P-1534 transplantable acute lymphocytic leukemia in DBA/2 mice; delayed therapy initiated at near-terminal disease state

Why This Matters

For in vivo tumor model studies, vinleurosine provides a distinct efficacy benchmark that falls below the curative threshold achieved by vinblastine and vincristine under delayed-therapy conditions—making it suitable as a positive control with defined, non-curative activity.

• [1] Johnson IS, Armstrong JG, Gorman M, Burnett JP. The Vinca Alkaloids: A New Class of Oncolytic Agents. Cancer Res. 1963;23(8_Part_1):1390–1427. View Source
• [2] US Patent 3,370,057. Leurosine. Svoboda. 1968. View Source

Natural Abundance in Catharanthus roseus

Vinleurosine (leurosine) differs structurally from vinblastine and vincristine by containing an epoxy-velbanamine moiety in place of the velbanamine moiety present in the latter two compounds [1]. This structural distinction is more substantial than the minor N-methyl versus N-formyl difference that separates vinblastine and vincristine—a difference that nonetheless produces significant divergence in both experimental antitumor activity and clinical therapeutic profiles [1]. The epoxy functional group introduces altered tubulin-binding kinetics, which translate into the observed differences in nucleic acid synthesis inhibition potency and in vivo efficacy ceiling relative to vinblastine and vincristine [1].

Natural Abundance

Cross-study

8–10× more abundant than vinblastine in C. roseus leaves; ~1–2% of total alkaloid content

Supports high-yield isolation for semi-synthesis

Leaf extraction data; may vary by source

Evidence Dimension	Structural pharmacophore comparison
Target Compound Data	Epoxy-velbanamine moiety
Comparator Or Baseline	Vinblastine: velbanamine moiety (N-methyl); Vincristine: velbanamine moiety (N-formyl)
Quantified Difference	Presence of epoxy functional group on the velbanamine moiety (structural) correlates with distinct potency and toxicity profile
Conditions	Structural analysis from patent disclosures and published SAR studies

Why This Matters

For structure-activity relationship (SAR) studies and medicinal chemistry programs, vinleurosine represents a structurally distinct scaffold with an epoxy modification absent in clinically established vinca alkaloids—enabling exploration of chemical space not accessible through vinblastine or vincristine.

• [1] US Patent 4,279,816. N-Formyl leurosine derivatives. Jovanovics et al. 1981. View Source

Amino Acid Transport Inhibition

Vinleurosine participated in clinical trials as an anticancer agent but was more toxic and unpredictable in effect in comparison with vinblastine, leading to discontinuation of further development [1]. This finding is consistent with earlier reports that the antitumor activity of leurosine, although demonstrated in animals, could not be successfully applied in human therapy due to unreasonably high toxicity on hematopoietic organs [2]. Vinleurosine was also noted to be approximately ten times less toxic than vincristine in certain comparative assessments [3], establishing a toxicity rank order within the class: vincristine > vinleurosine > vinblastine.

Amino Acid Transport

Head-to-head

Inhibition comparable to vincristine (~25% max AIB transport reduction); partially reversible like vincristine

Vincristine-equivalent transport endpoint; distinct from colchicine

Ehrlich ascites cell model

Evidence Dimension	Clinical toxicity and predictability of effect
Target Compound Data	More toxic and unpredictable in effect compared to vinblastine; discontinued from clinical development
Comparator Or Baseline	Vinblastine: lower toxicity, more predictable clinical effect; Vincristine: approximately 10x more toxic than vinleurosine
Quantified Difference	Toxicity: Vincristine (~10x) > Vinleurosine > Vinblastine
Conditions	Clinical trial evaluation; hematopoietic organ toxicity assessment in animal models

Why This Matters

For researchers studying vinca alkaloid toxicity mechanisms or developing reduced-toxicity derivatives, vinleurosine occupies a defined intermediate toxicity position between vinblastine and vincristine—providing a valuable tool for dissecting structure-toxicity relationships.

• [1] NCATS Inxight Drugs. VINLEUROSINE. Substance 803MS59U85. View Source
• [2] Rohn R, et al. Cited in US Patent 4,298,525. Bis-indole-alkaloid. Richter Gedeon. 1981. View Source
• [3] US Patent 4,279,816. N-Formyl leurosine derivatives. Jovanovics et al. 1981. View Source

Multi-Pathway Metabolic Inhibition in Sarcoma 180

Exposure of sarcoma 180 cells to vinleurosine in vitro inhibited uridine-3H uptake and incorporation into RNA, 2'-deoxycytidine-3H incorporation into DNA, glutamic acid-14C incorporation into proteins, and acetate-14C incorporation into lipids, with incorporation of acetate into phospholipids identified as the most sensitive parameter to the alkaloid's inhibitory effect [1]. Similar inhibitory effects were reproduced when mice bearing the ascitic tumor were treated with vinleurosine and precursor incorporation was studied in vivo [1]. While direct comparator data for vinblastine or vincristine under identical sarcoma 180 conditions are not presented in this study, the multi-pathway inhibition pattern contrasts with earlier findings that vinca alkaloids do not affect cellular respiration or glycolysis, and that nucleic acid synthesis inhibition varies by cell type and alkaloid [2].

Multi-Pathway Blockade

Supporting evidence

Inhibits uridine→RNA, deoxycytidine→DNA, glutamate→protein, acetate→phospholipids in sarcoma 180; phospholipid most sensitive

Reported multi-target metabolic fingerprint for mode-of-action studies

In vitro and in vivo consistency; data from 1969

Evidence Dimension	Multi-pathway macromolecular synthesis inhibition
Target Compound Data	Inhibition of RNA, DNA, protein, and lipid synthesis; phospholipid acetate incorporation most sensitive
Comparator Or Baseline	Class-level: vinca alkaloids generally do not affect cellular respiration or glycolysis; nucleic acid synthesis inhibition varies by alkaloid and cell type
Quantified Difference	Broad macromolecular synthesis inhibition in sarcoma 180 cells (RNA, DNA, protein, lipid); phospholipid synthesis particularly sensitive
Conditions	Sarcoma 180 ascites tumor cells in vitro and in vivo murine tumor model

Why This Matters

For researchers utilizing sarcoma 180 tumor models, this dataset establishes baseline multi-pathway inhibition parameters specific to vinleurosine, enabling assay design and interpretation distinct from cell-type-specific responses observed with other vinca alkaloids.

• [1] Creasey WA. Biochemical effects of the vinca alkaloids—IV: Studies with Vinleurosine. Biochem Pharmacol. 1969;18(1):227–232. View Source
• [2] Johnson IS, Armstrong JG, Gorman M, Burnett JP. The Vinca Alkaloids: A New Class of Oncolytic Agents. Cancer Res. 1963;23(8_Part_1):1390–1427. View Source

Vinleurosine Sulfate: Research and Industrial Applications

Epoxide Pharmacophore SAR Studies

Vinleurosine sulfate serves as a structurally defined comparator for SAR investigations examining the impact of epoxy-velbanamine substitution on tubulin binding, cytotoxicity, and hematopoietic toxicity. Unlike vinblastine and vincristine—which differ only by N-methyl versus N-formyl substitution on the vindoline moiety—vinleurosine incorporates an epoxy functional group on the velbanamine portion of the dimeric scaffold [1]. This structural distinction enables medicinal chemistry programs to evaluate the contribution of epoxidation to the altered potency-toxicity profile observed for vinleurosine relative to vinblastine (lower toxicity than vincristine but higher than vinblastine) [2].

Semi-Synthetic Precursor to Anhydrovinblastine

For researchers investigating nucleic acid synthesis inhibition in lymphoid tissues, vinleurosine sulfate provides a potency profile equivalent to vinblastine in rat thymus cell suspensions—both producing significant inhibition of sodium formate-14C incorporation into nucleic acids, whereas vincristine exhibits a measurably lesser effect [3]. This comparable potency makes vinleurosine a suitable alternative when vinblastine is unavailable or when verification of findings across structurally related but distinct epoxy-containing analogs is required.

Comparative Toxicological Profiling

Vinleurosine sulfate exhibits inhibition of energy-dependent α-aminoisobutyric acid transport comparable to vincristine and vinrosidine in Ehrlich ascites tumor cells [4]. For membrane transport studies requiring a vinca alkaloid with defined amino acid uptake inhibition properties, vinleurosine offers a functional profile that aligns with vincristine while providing the distinct structural feature of an epoxy-velbanamine moiety [1].

Analytical Reference Standard for LC-MS/MS

In the P-1534 murine leukemia model, vinblastine, vincristine, and vinrosidine demonstrate delayed-therapy curative capacity, whereas vinleurosine—although confirmed active—lacks this curative ceiling [5]. This property positions vinleurosine sulfate as a valuable positive control in in vivo efficacy studies where a non-curative but active vinca alkaloid benchmark is required, enabling researchers to discriminate between treatments that achieve curative outcomes and those that merely prolong survival.

Application

Selection Property

Validation Focus

Epoxide SAR studies

Epoxide-containing vinca alkaloid comparator

Microtubule binding, cytotoxicity, and metabolic inhibition relative to vinblastine

Semi-synthetic precursor

High natural abundance entry point

Conversion to anhydrovinblastine and yield optimization

Comparative toxicity research

Tolerability endpoint divergence vs. vinblastine

In vitro neurotoxicity and myelosuppression assays

Analytical reference standard

Cost-effective multi-alkaloid LC-MS standard

Retention time, ion ratio, and matrix effect evaluation

• [1] US Patent 4,279,816. N-Formyl leurosine derivatives. Jovanovics et al. 1981. View Source
• [2] NCATS Inxight Drugs. VINLEUROSINE. Substance 803MS59U85. View Source
• [3] Richards JF, Jones RGW, Beer CT. Biochemical Studies with the Vinca Alkaloids: I. Effect on Nucleic Acid Formation by Isolated Cell Suspensions. Cancer Res. 1966;26(5):876–881. View Source
• [4] Fyfe MJ, Loftfield S, Goldman ID. A reduction in energy-dependent amino acid transport by microtubular inhibitors in Ehrlich ascites tumor cells. J Cell Physiol. 1975;86(2):201–211. View Source
• [5] Johnson IS, Armstrong JG, Gorman M, Burnett JP. The Vinca Alkaloids: A New Class of Oncolytic Agents. Cancer Res. 1963;23(8_Part_1):1390–1427. View Source